Cas no 4156-76-7 (5-hydroxymethylorotic acid potassium salt)

• Product name: 5-hydroxymethylorotic acid potassium salt
• CAS No: 4156-76-7
• MF: C₆H₅KN₂O₅
• MW: 224.21300
• CID: 927108
• PubChem ID: 71775267

5-hydroxymethylorotic acid potassium salt Chemical and Physical Properties

Names and Identifiers

• 5-HYDROXYMETHYLOROTIC ACID POTASSIUM SALT
• 4-pyrimid<wbr>
• LogP
• Potassium<wbr>
• Potassium 5-(hydroxymethyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate
• 4156-76-7
• DB-050771
• potassium;5-(hydroxymethyl)-2,4-dioxo-1H-pyrimidine-6-carboxylate
• Potassium5-(hydroxymethyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate
• 5-hydroxymethylorotic acid potassium salt

• MDL： MFCD03424276
• Inchi： InChI=1S/C6H6N2O5.K/c9-1-2-3(5(11)12)7-6(13)8-4(2)10;/h9H,1H2,(H,11,12)(H2,7,8,10,13);/q;+1/p-1
• InChI Key： ROSRCVPYAKLKSU-UHFFFAOYSA-M
• SMILES： C(C1=C(C(=O)O)N=C(N=C1[O-])O)O.[K+]

Computed Properties

• Exact Mass: 223.98400
• Monoisotopic Mass: 223.98355275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 126.08000
• LogP: -3.08100